Cas no 1806908-30-4 (6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile)
6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile
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- Inchi: 1S/C8H5BrF2N2O/c9-6-3-5(14)7(8(10)11)4(13-6)1-2-12/h3,8H,1H2,(H,13,14)
- InChI Key: FKWJLPOAMFNOAR-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(C(F)F)=C(CC#N)N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 378
- XLogP3: 1.3
- Topological Polar Surface Area: 52.9
6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007116-500mg |
6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile |
1806908-30-4 | 97% | 500mg |
$1,019.20 | 2022-03-31 | |
| Alichem | A024007116-1g |
6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile |
1806908-30-4 | 97% | 1g |
$1,629.60 | 2022-03-31 |
6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile
Research Brief on 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1806908-30-4)
6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1806908-30-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoromethyl-hydroxypyridine-acetonitrile structure, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.
The compound's structural features, including the bromo and difluoromethyl substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry. Researchers have investigated its role in modulating key biological pathways, with a focus on its interactions with enzymes such as kinases and proteases. The presence of the hydroxypyridine moiety further enhances its potential as a pharmacophore in drug design.
Recent advancements in synthetic methodologies have enabled the efficient production of 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile, facilitating its broader application in research. Studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are often pivotal in the development of new therapeutics. Additionally, its stability under various physiological conditions has been a subject of investigation, highlighting its suitability for in vitro and in vivo studies.
One notable area of research involves the compound's potential as a precursor in the development of antifungal agents. Preliminary findings suggest that derivatives of 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile exhibit promising activity against fungal pathogens, with mechanisms of action involving inhibition of essential fungal enzymes. These findings underscore the compound's relevance in addressing the growing challenge of antimicrobial resistance.
In conclusion, 6-Bromo-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1806908-30-4) represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural attributes and demonstrated bioactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents. Future studies are expected to delve deeper into its mechanistic pathways and expand its applications in pharmaceutical sciences.
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